Cas no 1153455-94-7 (1,3,4-Oxadiazole-2-methanol, 5-ethyl-)
1,3,4-Oxadiazole-2-methanol, 5-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- (5-ethyl-1,3,4-oxadiazol-2-yl)methanol
- Z431951978
- 1,3,4-Oxadiazole-2-methanol, 5-ethyl-
-
- Inchi: 1S/C5H8N2O2/c1-2-4-6-7-5(3-8)9-4/h8H,2-3H2,1H3
- InChI Key: IBEDFUMZEPUSBF-UHFFFAOYSA-N
- SMILES: O1C(CO)=NN=C1CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 89
- XLogP3: -0.3
- Topological Polar Surface Area: 59.2
1,3,4-Oxadiazole-2-methanol, 5-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-97320-0.05g |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanol |
1153455-94-7 | 95.0% | 0.05g |
$94.0 | 2025-02-21 | |
| Enamine | EN300-97320-0.1g |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanol |
1153455-94-7 | 95.0% | 0.1g |
$140.0 | 2025-02-21 | |
| Enamine | EN300-97320-0.25g |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanol |
1153455-94-7 | 95.0% | 0.25g |
$200.0 | 2025-02-21 | |
| Enamine | EN300-97320-0.5g |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanol |
1153455-94-7 | 95.0% | 0.5g |
$374.0 | 2025-02-21 | |
| Enamine | EN300-97320-1.0g |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanol |
1153455-94-7 | 95.0% | 1.0g |
$499.0 | 2025-02-21 | |
| Enamine | EN300-97320-2.5g |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanol |
1153455-94-7 | 95.0% | 2.5g |
$978.0 | 2025-02-21 | |
| Enamine | EN300-97320-5.0g |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanol |
1153455-94-7 | 95.0% | 5.0g |
$1448.0 | 2025-02-21 | |
| Enamine | EN300-97320-10.0g |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanol |
1153455-94-7 | 95.0% | 10.0g |
$2146.0 | 2025-02-21 | |
| 1PlusChem | 1P028377-50mg |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanol |
1153455-94-7 | 95% | 50mg |
$173.00 | 2023-12-26 | |
| 1PlusChem | 1P028377-100mg |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanol |
1153455-94-7 | 95% | 100mg |
$228.00 | 2023-12-26 |
1,3,4-Oxadiazole-2-methanol, 5-ethyl- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 1,3,4-Oxadiazole-2-methanol, 5-ethyl-
Comprehensive Overview of 1,3,4-Oxadiazole-2-methanol, 5-ethyl- (CAS No. 1153455-94-7)
The compound 1,3,4-Oxadiazole-2-methanol, 5-ethyl- (CAS No. 1153455-94-7) is a heterocyclic organic molecule featuring a five-membered ring structure with nitrogen and oxygen atoms. This unique scaffold has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications. The presence of the oxadiazole core, combined with the ethyl and methanol functional groups, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its role as a building block for drug discovery, given its structural similarity to other heterocyclic compounds with proven therapeutic effects.
In recent years, the demand for 1,3,4-Oxadiazole derivatives has surged, driven by their potential in addressing global health challenges such as antimicrobial resistance and chronic diseases. The 5-ethyl substitution in this compound enhances its lipophilicity, which is crucial for improving drug bioavailability—a hot topic in modern medicinal chemistry. Additionally, the methanol group offers a reactive site for further modifications, enabling the development of targeted therapies. This aligns with the growing trend of precision medicine, where customized treatments are designed based on molecular insights.
From an industrial perspective, CAS No. 1153455-94-7 is often explored for its potential in material science, particularly in the synthesis of advanced polymers and coatings. Its heterocyclic framework contributes to thermal stability and chemical resistance, making it suitable for high-performance applications. Sustainability-focused research also highlights its utility in green chemistry initiatives, where eco-friendly synthesis methods are prioritized. These aspects resonate with current searches for sustainable chemical alternatives and biodegradable materials.
Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize 1,3,4-Oxadiazole-2-methanol, 5-ethyl-, ensuring purity and consistency for research and industrial use. The compound’s safety profile and handling guidelines are well-documented, adhering to global regulatory standards. As interest in small-molecule therapeutics and functional materials continues to rise, this compound is poised to play a pivotal role in innovation across multiple sectors.
For researchers and manufacturers, sourcing high-quality CAS No. 1153455-94-7 is critical. Reputable suppliers provide detailed technical data sheets and certificates of analysis, addressing common queries about storage conditions, solubility, and synthetic pathways. The compound’s compatibility with automated synthesis platforms further enhances its appeal in high-throughput screening, a key focus area for AI-driven drug discovery.
1153455-94-7 (1,3,4-Oxadiazole-2-methanol, 5-ethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)